4-((2-(2-chlorophenyl)acetamido)methyl)-N-(4-fluorophenyl)piperidine-1-carboxamide
Description
4-((2-(2-chlorophenyl)acetamido)methyl)-N-(4-fluorophenyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C21H23ClFN3O2 and its molecular weight is 403.88. The purity is usually 95%.
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Scientific Research Applications
1. Potential as a PET Radiotracer for Studying CB1 Cannabinoid Receptors
A compound structurally similar to 4-((2-(2-chlorophenyl)acetamido)methyl)-N-(4-fluorophenyl)piperidine-1-carboxamide has been explored for its potential use in positron emission tomography (PET) as a radiotracer for studying CB1 cannabinoid receptors in the brain. This research demonstrates the feasibility of using such compounds in neuroimaging to understand receptor distribution and activity (Katoch-Rouse & Horti, 2003).
2. Antibacterial Activity
Acetamide derivatives bearing a structure similar to the compound have been synthesized and evaluated for their antibacterial potentials. These derivatives showed moderate inhibitory effects against various bacterial strains, indicating a potential application in the development of new antibacterial agents (Iqbal et al., 2017).
3. Calcium-Channel Blocking and Antihypertensive Activity
Related compounds with a piperidine core have been synthesized as calcium-channel blockers and antihypertensive agents. These compounds were evaluated for their ability to antagonize calcium-induced contractions in rabbit aortic strips, indicating potential therapeutic uses in cardiovascular diseases (Shanklin et al., 1991).
4. Exploration in Medicinal Chemistry
Compounds incorporating the 4-(2-chloro-N-(4-(methoxycarbonyl)phenyl)acetamido)-piperidine-1-carboxylate structure have been synthesized using palladium-catalyzed CH functionalization, showcasing the compound's utility in medicinal chemistry and organic synthesis (Magano et al., 2014).
5. Potential in Treating Cognitive Disorders and Alzheimer's Disease
Structurally similar compounds have been identified as antagonists for the H3 histamine receptor, showing potential for treating cognitive disorders, including Alzheimer's disease. These compounds increase the release of neurotransmitters like histamine and acetylcholine, which are crucial for cognitive processes (Brioni et al., 2011).
Properties
IUPAC Name |
4-[[[2-(2-chlorophenyl)acetyl]amino]methyl]-N-(4-fluorophenyl)piperidine-1-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23ClFN3O2/c22-19-4-2-1-3-16(19)13-20(27)24-14-15-9-11-26(12-10-15)21(28)25-18-7-5-17(23)6-8-18/h1-8,15H,9-14H2,(H,24,27)(H,25,28) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LLAPWKDASBCBSP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)CC2=CC=CC=C2Cl)C(=O)NC3=CC=C(C=C3)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23ClFN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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